Cas no 6665-00-5 (D-Galactose,6-(dihydrogen phosphate))

D-Galactose,6-(dihydrogen phosphate) Properties

Names and Identifiers

• D-Galactose,6-(dihydrogen phosphate)
• galactose-6-phosphate
• D-Galactose 6-phosphoric acid
• D-Galactose-6-phosphate
• D-glucose 6-phosphate
• Galactose-6-phosphoric acid
• D-Galactose, 6-(dihydrogen phosphate)
• 6665-00-5
• SCHEMBL8488
• PD006796
• Glucose-6-phosphate (G6P)
• DTXSID401314709
• [(2R,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl] dihydrogen phosphate
• 6-O-phosphono-D-galactose
• aldehydo-D-galactose 6-(dihydrogen phosphate)
• CHEBI:17733
• VFRROHXSMXFLSN-KCDKBNATSA-N
• 9FBEA297-CF39-432F-9160-9837FABA7C9E
• DB03581
• {[(2R,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl]oxy}phosphonic acid
• Galactose 6-phosphate
• BDBM197174
• +Expand

• InChIKey： VFRROHXSMXFLSN-KCDKBNATSA-N
• Inchi： InChI=1S/C6H13O9P/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14/h1,3-6,8-11H,2H2,(H2,12,13,14)/t3-,4+,5+,6-/m0/s1
• SMILES： C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)O

Computed Properties

• Exact Mass: 260.03000
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 260.03
• Heavy Atom Count: 16
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.5
• Topological Polar Surface Area: 165A^2

Experimental Properties

• LogP: -3.10440
• PSA: 166.72000
• Refractive Index: 1.586
• Boiling Point: 667.8°C at 760 mmHg
• Flash Point: 357.7°C
• Density: 1.832